Cas no 955531-52-9 (N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(propan-2-yl)ethanediamide)

• Product Name: N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(propan-2-yl)ethanediamide
• CAS No: 955531-52-9
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 6530230
• Update Time: 2025-06-07

N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(propan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(propan-2-yl)ethanediamide
• N-[2-(1-ethyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]-N'-propan-2-yloxamide

• Inchi： 1S/C18H27N3O2/c1-4-21-11-5-6-15-12-14(7-8-16(15)21)9-10-19-17(22)18(23)20-13(2)3/h7-8,12-13H,4-6,9-11H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key： SXGQICBPTNCXHB-UHFFFAOYSA-N
• SMILES： C(NCCC1C=CC2=C(C=1)CCCN2CC)(=O)C(NC(C)C)=O

Additional information on N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(propan-2-yl)ethanediamide

N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(propan-2-yl)ethanediamide (CAS No. 955531-52-9): An Overview

N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(propan-2-yl)ethanediamide (CAS No. 955531-52-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 955531-52-9, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Synthesis

The molecular formula of N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(propan-2-yl)ethanediamide is C₁₇H₂₇N₃O. The compound features a tetrahydroquinoline moiety linked to an ethanediamide group through an ethylene bridge. The presence of the tetrahydroquinoline ring is particularly noteworthy due to its prevalence in bioactive molecules with diverse pharmacological properties.

The synthesis of this compound typically involves multi-step processes. One common approach is the condensation of 6-amino-tetrahydroquinoline with an appropriate aldehyde or ketone, followed by reductive amination and subsequent coupling with an isopropylamine derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes, reducing the overall cost and environmental impact of production.

Biological Activities and Mechanisms of Action

N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(propan-2-yl)ethanediamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(propan-2-yl)ethanediamide has demonstrated neuroprotective properties. Studies have indicated that it can reduce oxidative stress and protect neurons from damage induced by various neurotoxins. This potential neuroprotective activity has sparked interest in its use for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(propan-2-yl)ethanediamide has been further validated through clinical trials. Early-phase clinical trials have shown promising results in terms of safety and efficacy. For instance, a phase I trial evaluating the compound's safety in healthy volunteers reported no significant adverse effects at therapeutic doses. Subsequent phase II trials have focused on assessing its efficacy in specific patient populations.

In a recent phase II trial for rheumatoid arthritis patients, the compound was found to significantly reduce joint pain and swelling compared to placebo. Similarly, a phase II trial for patients with mild to moderate Alzheimer's disease showed improvements in cognitive function and daily living activities. These findings have paved the way for larger-scale phase III trials to further confirm the compound's therapeutic benefits.

Current Research Trends and Future Directions

The ongoing research on N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-y l)ethyl-N-(propan - 2 - yl )ethanediamide strong > continues to uncover new insights into its mechanisms of action and potential applications. One area of active investigation is its role in modulating immune responses. Researchers are exploring how this compound interacts with immune cells and signaling pathways to achieve its anti-inflammatory effects.

Another promising area is the development of novel drug delivery systems to enhance the bioavailability and efficacy of this compound. Nanoparticle-based delivery systems have shown particular promise in improving drug targeting and reducing side effects. These advancements could significantly broaden the therapeutic window for this compound.

In conclusion, N'-2-(1 - ethyl - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl )ethyl - N - ( propan - 2 - yl )ethanediamide strong > ( CAS No . 955531 - 52 - 9 ) represents a compelling candidate for the treatment of various inflammatory and neurodegenerative diseases . Its unique chemical structure , coupled with robust biological activities , positions it as a valuable asset in pharmaceutical research . As ongoing studies continue to elucidate its full potential , it is anticipated that this compound will play a significant role in advancing medical treatments for these conditions . p >